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Compound of Interest

Compound Name: GSK931145

Cat. No.: B10773678

The proper disposal of laboratory chemicals is paramount for ensuring the safety of personnel
and minimizing environmental impact. This guide provides detailed, step-by-step procedures
for the safe handling and disposal of the research compound GSK931145, including its
radiolabeled form, [11C]GSK931145. As no specific Safety Data Sheet (SDS) for GSK931145
is publicly available, a conservative approach, treating the compound as potentially hazardous,
is recommended. Researchers must always consult and adhere to their institution's specific
Environmental Health and Safety (EHS) guidelines.

l. Initial Hazard Assessment and Waste Segregation

Before beginning any work that will generate waste, it is crucial to establish a waste disposal
plan. All waste materials containing GSK931145, whether in solid or liquid form, should be
considered chemical waste.

Key Principles:

o Assume Hazardous: In the absence of a specific SDS, treat GSK931145 as a hazardous
chemical.

e Segregate Waste Streams: Never mix different types of waste. Keep GSK931145 waste
separate from other chemical waste unless explicitly permitted by your institution's EHS
department.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b10773678?utm_src=pdf-interest
https://www.benchchem.com/product/b10773678?utm_src=pdf-body
https://www.benchchem.com/product/b10773678?utm_src=pdf-body
https://www.benchchem.com/product/b10773678?utm_src=pdf-body
https://www.benchchem.com/product/b10773678?utm_src=pdf-body
https://www.benchchem.com/product/b10773678?utm_src=pdf-body
https://www.benchchem.com/product/b10773678?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10773678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Radiolabeled vs. Non-Radiolabeled: Maintain strict separation between waste containing the
non-radiolabeled compound and the radiolabeled [11C]GSK931145, as their disposal
protocols differ significantly.

Il. Disposal of Non-Radiolabeled GSK931145

Solid and liquid waste containing non-radiolabeled GSK931145 should be disposed of as
chemical waste through your institution's hazardous waste management program.

Step-by-Step Protocol:
o Containment:

o Collect all waste (e.g., unused compound, contaminated consumables like pipette tips,
gloves, and paper towels) in a dedicated, chemically resistant, and leak-proof container.

o Ensure the container has a secure, tight-fitting lid to prevent spills and evaporation.
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"GSK931145," and an approximate concentration and volume.

o Include the name of the principal investigator and the date the waste was first added to the
container.

o Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

o This area should be a secondary containment bin to catch any potential leaks.
» Disposal Request:

o Once the container is full or the project is complete, arrange for waste pickup through your
institution's EHS department. Do not pour any GSK931145 waste down the drain or place
it in the regular trash.[1][2][3]
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lll. Disposal of Radiolabeled [11C]GSK931145

The disposal of radiolabeled compounds is highly regulated.[4] Due to the short half-life of
Carbon-11 (approximately 20.3 minutes), the standard procedure is "decay-in-storage."[5]

Step-by-Step Protocol:
» Containment:

o Collect all waste contaminated with [11C]GSK931145 in a designated radioactive waste
container.

o The container must be appropriately shielded (e.g., with lead) to protect laboratory
personnel from radiation exposure.

e Labeling:

o Label the container with the universal radiation symbol, the radioisotope ([11C]), the
chemical name ([11C]GSK931145), the date, and the initial activity level.

o Decay-in-Storage:
o Store the container in a designated and secure radioactive materials storage area.

o The waste must be stored for a minimum of 10 half-lives to allow the radioactivity to decay
to background levels. For Carbon-11, this is approximately 203 minutes (about 3.5 hours).
To be conservative, a longer storage period (e.g., 24 hours) is often practiced.

o Verification:

o After the storage period, use a suitable radiation survey meter (e.g., a Geiger-Mdiller
counter) to monitor the exterior of the waste container.

o The radiation level must be indistinguishable from the natural background radiation.
» Final Disposal:

o Once confirmed to be at background levels, the waste is no longer considered radioactive.
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o Deface or remove all radioactive labels and symbols from the container.

o The remaining chemical waste (how containing only non-radioactive GSK931145) must
then be disposed of following the procedures for non-radiolabeled chemical waste as
described in Section Il.

Data Presentation: Waste Stream Disposal Summary

The following table summarizes the proper disposal routes for different types of waste
generated during work with GSK931145.

Waste Stream Description Proper Disposal Route

Collect in a labeled, sealed

Unused solid compound, container. Arrange for pickup
Non-Radiolabeled GSK931145  solutions, contaminated by Environmental Health &
labware (gloves, tips). Safety (EHS) as chemical
waste.

Collect in a shielded, labeled
radioactive waste container.
All materials contaminated with  Store for decay (minimum 10
[11C]GSK931145 Waste _ _
the radiolabeled compound. half-lives). After decay
verification, dispose of as

chemical waste via EHS.[4]

Triple-rinse with a suitable
solvent. Collect the rinsate as

. ) chemical waste. Deface the
Original containers of

) original label and dispose of
Empty Stock Containers GSK931145 that are now

the empty container in the
empty.
regular trash or glass

recycling, as per institutional
policy.[6][7]

Experimental Protocols & Visualizations
Disposal Workflow for GSK931145
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The following diagram illustrates the decision-making process for the proper disposal of
GSK931145 waste in a laboratory setting.

GSK931145 Disposal Workflow

GSK931145 Disposal Workflow
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Caption: Decision workflow for the disposal of GSK931145 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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